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CAS No.: 59164-10-2
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Material Safety & Logistics Guide

Executive Summary & Immediate Action

Chlorobenzene-3,5-D2 (CAS: 3114-55-4) is a deuterated halogenated aromatic hydrocarbon,
primarily used as an NMR solvent or metabolic tracer. While chemically similar to non-
deuterated chlorobenzene (CAS: 108-90-7), its disposal requires strict adherence to
Halogenated Solvent protocols to prevent environmental release and ensure regulatory
compliance.

Core Directive: Do NOT dispose of down the drain. Do NOT mix with non-halogenated solvents
(e.g., Acetone, Methanol) or strong oxidizers.
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Parameter Critical Value Operational Implication

) Flammable Liquid (Class 3).
Flash Point ~28°C (82°F)
Ground all transfer vessels.

Classified as "Spent

EPA Waste Code F002 / U037
Halogenated Solvent.”
] o Zero-discharge policy. Long-
Aquatic Toxicity Category 2 o
term hazard to aquatic life.
Must be incinerated at high
Segregation Halogenated temperatures to prevent dioxin

formation.

Technical Risk Profile (The "Why")

As a Senior Application Scientist, it is critical to understand that "following the rules" is about
controlling chemical causality.

The Halogenated Incineration Factor

You must segregate Chlorobenzene-3,5-D2 into the Halogenated Waste stream.

o Causality: Halogenated compounds release acidic gases (like HCI) and, if incinerated at
insufficient temperatures (<1,100°C), can catalyze the formation of dioxins and furans.

o Operational Impact: Waste facilities use specific scrubbers and higher burn temperatures for
halogenated streams. Mixing this with non-halogenated waste forces the facility to treat the
entire volume as halogenated, exponentially increasing disposal costs and environmental
overhead.

Isotope Specifics

While the deuterium substitution (D2) increases the molecular weight and stability slightly, it
does not alter the hazardous waste classification. Regulatory bodies (EPA, EU ECHA) view the
"D2" variant identically to the parent chlorobenzene regarding toxicity and flammability.
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Operational Workflow: Decision & Disposal

This workflow ensures a self-validating system where errors (e.g., mixing incompatibles) are
caught before the waste leaves the bench.

Decision Logic Diagram

The following diagram outlines the critical decision path for handling Chlorobenzene-3,5-D2
residues.
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Figure 1: Decision tree for Chlorobenzene-3,5-D2 handling. Note that small NMR quantities
usually default to the red "Waste Stream" path.

Step-by-Step Disposal Protocol
Phase 1: Accumulation & Segregation

e Select Container: Use High-Density Polyethylene (HDPE) or Glass containers.

o Constraint: Avoid aluminum containers or fittings. Chlorobenzene can react with aluminum
to form aluminum chloride (a Lewis acid), potentially initiating a runaway polymerization
reaction if other reactive monomers are present.

e Segregate: Pour waste into the carboy marked "HALOGENATED ORGANIC SOLVENTS."

o Verification: Ensure the pH of the waste stream is neutral (4-10). If the Chlorobenzene-
3,5-D2 was used in an acidic reaction, neutralize the aliquot before adding it to the main
solvent drum to prevent gas evolution.

e Secondary Containment: Store the waste container in a tray capable of holding 110% of the
container's volume.

Phase 2: Labeling (The Chain of Custody)

A self-validating label must include:
e Chemical Name: "Chlorobenzene-3,5-D2" (or "Chlorobenzene Solution").
e Hazards: Check boxes for Flammable and Toxic.

o Constituents: List approximate % (e.g., "Chlorobenzene >95%, NMR solutes <5%").

Phase 3: Spill Response (Immediate Action)

If a spill occurs (>100 mL):

o Evacuate & Ventilate: Vapors are heavier than air and may accumulate in low areas.
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e PPE: Wear Nitrile gloves (splash protection only; breakthrough time is short) or Viton/PVA
gloves for prolonged handling.

o Absorb: Use a non-combustible absorbent (vermiculite or sand). Do not use paper towels, as
this increases surface area for flammability.

o Disposal: Collect absorbent into a sealed container and label as "Hazardous Waste (Solid) -
Chlorobenzene Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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